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Compound of Interest

Compound Name: (3S)-hydroxytetradecanedioyl-CoA

Cat. No.: B15598961

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolism of (3S)-
hydroxytetradecanedioyl-CoA in two distinct cell types: hepatocytes and fibroblasts.
Understanding the metabolic fate of this long-chain hydroxydicarboxylic acid in different cellular
environments is crucial for research into fatty acid oxidation disorders, drug development, and
toxicology. This document summarizes key quantitative data, details relevant experimental
protocols, and visualizes the metabolic pathways involved.

Executive Summary

The metabolism of (3S)-hydroxytetradecanedioyl-CoA, a dicarboxylic acid, primarily occurs
in peroxisomes via the B-oxidation pathway. Both hepatocytes, the main metabolic cells of the
liver, and fibroblasts, common connective tissue cells, possess the enzymatic machinery for
this process. However, the rate and capacity of this metabolism are expected to differ
significantly between these two cell types, largely due to the liver's central role in fatty acid and
xenobiotic metabolism. While direct comparative quantitative data for (3S)-
hydroxytetradecanedioyl-CoA is limited, analysis of the key enzymes and related compounds
suggests a higher metabolic capacity in hepatocytes.
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Table 1: Comparison of Key Enzymes in Peroxisomal f3-

Oxidation of Dicarboxylic Acids

Enzyme

Function in
Dicarboxylic Acid
B-Oxidation

Relative
Expression/Activity
in Hepatocytes

Relative
Expression/Activity
in Fibroblasts

Acyl-CoA Oxidase 1
(ACOX1)

Catalyzes the initial,
rate-limiting step of -
oxidation of straight-
chain dicarboxylic

acids.

High

Moderate

L-Bifunctional Protein
(EHHADH)

Possesses enoyl-CoA
hydratase and 3-
hydroxyacyl-CoA
dehydrogenase
activities. Important
for the metabolism of

dicarboxylic acids.

High

Moderate

D-Bifunctional Protein
(HSD17B4)

Also has hydratase

and dehydrogenase
activities, with some
overlapping function
with EHHADH.

High

Moderate

Peroxisomal
Thiolases (ACAAL,
SCPx)

Catalyze the final step

of thiolytic cleavage.

High

Moderate

Note: Relative expression/activity levels are inferred from proteomics data and studies on the

metabolism of similar long-chain dicarboxylic acids. Direct quantitative comparisons for (3S)-

hydroxytetradecanedioyl-CoA are not readily available in the literature.

Metabolic Pathway

The metabolism of (3S)-hydroxytetradecanedioyl-CoA begins with its activation to a CoA

thioester, followed by entry into the peroxisome, likely via the ABCD3 transporter. Inside the
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peroxisome, it undergoes successive rounds of 3-oxidation.
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G/Ietabolic Quenching & Acyl-CoA Extractior)

.

Solid-Phase Extraction (SPE)

.

Dry and Reconstitute Sample

Liquid Chromatography Separation

Mass Spectrometry Detection (MRM)

Data Analysis and Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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